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Compound of Interest

Compound Name: tert-Butyl cyanoacetate

Cat. No.: B107979 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of chemical safety and handling is paramount. This guide provides an in-depth

overview of the safety protocols and handling precautions for tert-Butyl cyanoacetate (CAS

No. 1116-98-9), a versatile reagent in organic synthesis.[1]

Hazard Identification and Classification
tert-Butyl cyanoacetate is classified as a combustible liquid that is harmful if swallowed and

causes skin and serious eye irritation.[2][3][4]

GHS Hazard Statements:

H227: Combustible liquid.[5][6]

H302: Harmful if swallowed.[3][6][7]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

The signal word for this chemical is "Warning".[2][3] Symptoms of overexposure may include

headache, dizziness, tiredness, nausea, and vomiting.[2][5]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of tert-Butyl cyanoacetate is

presented below. This data is crucial for designing safe experimental conditions.

Property Value Source

Molecular Formula C₇H₁₁NO₂ [1][7]

Molecular Weight 141.17 g/mol [1]

Physical State Liquid [2][5]

Appearance Colorless [1]

Odor Odorless [2][5]

Boiling Point 67 - 68 °C @ 1.5 mmHg [2]

Flash Point 91 °C / 195.8 °F [1][2][5]

Density ~0.988 g/mL at 20 °C [1]

Water Solubility Insoluble / Difficult to mix [1][5]

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is essential to minimize risk.

Handling
Ventilation: Always use in a well-ventilated area.[8] A local exhaust ventilation system is

recommended.[3]

Personal Protective Equipment (PPE): Wear appropriate protective gloves (Viton® is

suggested), clothing, and eye/face protection.[2][5] In cases of inadequate ventilation, a gas

mask or other approved respiratory protection should be worn.[3]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][3] Do not eat,

drink, or smoke when using this product.[2][3][5]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]

[5] Use explosion-proof electrical and ventilating equipment.[9] Take precautionary measures
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against static discharge.[5][9]

Storage
Conditions: Store in a cool, dry, and well-ventilated place.[2][5] A storage temperature of 2-

8°C in a refrigerator is often recommended.[1][3][8]

Containers: Keep containers tightly closed.[2][3][5] Store under an inert gas like argon, as

the material can be moisture-sensitive.[3][8]

Incompatibilities: Avoid contact with strong oxidizing agents and reducing agents.[2][5]

Emergency and First Aid Procedures
Detailed protocols for responding to accidental exposure are critical. While specific

experimental methodologies for toxicological studies are not detailed in publicly available safety

data sheets, the following first aid measures are standard procedure.

Experimental Protocol: First Aid Response
General Advice: If symptoms persist, seek medical attention.[2][5]

Eye Contact:

Immediately rinse the eyes with plenty of water, also under the eyelids, for at least 15

minutes.[2][5]

Remove contact lenses if present and easy to do so.[4]

Get immediate medical attention.[2][3][5]

Skin Contact:

Immediately wash off with plenty of soap and water for at least 15 minutes.[2][5]

Remove all contaminated clothing and wash it before reuse.[4]

If skin irritation persists, consult a physician.[2][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00123~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2017:26:26~~tert-Butyl%20cyanoacetate~~
https://images.nicindustries.com/cerakote/documents/188/tert-butyl-acetate-sds-dt2020021722201071.pdf?1581978011
https://www.fishersci.com/store/msds?partNumber=AAL0012322&productDescription=TERT-BUTYL+CYANOACET+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00123~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2017:26:26~~tert-Butyl%20cyanoacetate~~
https://www.nbinno.com/article/other-organic-chemicals/understanding-chemical-properties-handling-tert-butyl-cyanoacetate-xw
https://www.tcichemicals.com/BE/en/sds/C1441_EU_6N.pdf
https://store.apolloscientific.co.uk/storage/msds/OR55135_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0012322&productDescription=TERT-BUTYL+CYANOACET+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/C1441_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00123~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2017:26:26~~tert-Butyl%20cyanoacetate~~
https://www.tcichemicals.com/BE/en/sds/C1441_EU_6N.pdf
https://store.apolloscientific.co.uk/storage/msds/OR55135_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0012322&productDescription=TERT-BUTYL+CYANOACET+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00123~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2017:26:26~~tert-Butyl%20cyanoacetate~~
https://www.fishersci.com/store/msds?partNumber=AAL0012322&productDescription=TERT-BUTYL+CYANOACET+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00123~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2017:26:26~~tert-Butyl%20cyanoacetate~~
https://www.fishersci.com/store/msds?partNumber=AAL0012322&productDescription=TERT-BUTYL+CYANOACET+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00123~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2017:26:26~~tert-Butyl%20cyanoacetate~~
https://www.tcichemicals.com/AU/en/sds/C1441_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0012322&productDescription=TERT-BUTYL+CYANOACET+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/C1441_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00123~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2017:26:26~~tert-Butyl%20cyanoacetate~~
https://www.fishersci.com/store/msds?partNumber=AAL0012322&productDescription=TERT-BUTYL+CYANOACET+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00123~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2017:26:26~~tert-Butyl%20cyanoacetate~~
https://www.tcichemicals.com/AU/en/sds/C1441_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0012322&productDescription=TERT-BUTYL+CYANOACET+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL00123~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2017:26:26~~tert-Butyl%20cyanoacetate~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion:

Clean the mouth with water.[2][5]

Afterward, drink plenty of water.[2][5]

Call a POISON CENTER or doctor if you feel unwell.[2][3]

Inhalation:

Remove the individual to fresh air.[2][5]

If the individual is not breathing, provide artificial respiration.[2][5]

If symptoms occur, get medical attention.[5]

Fire and Spill Response
Fire-Fighting Measures

Suitable Extinguishing Media: Use dry powder, alcohol-resistant foam, water spray, or carbon

dioxide (CO₂).[3][5] Water mist can be used to cool closed containers.[2][5]

Specific Hazards: The material is combustible and containers may explode when heated.[2]

[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2][5]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and remove all sources of ignition.[5]

Wear personal protective equipment.[5]

Containment: Soak up the spill with an inert absorbent material (e.g., sand, earth).[5]

Disposal: Collect the material into suitable, closed containers for disposal at an approved

waste disposal plant.[2][5] Environmental release should be avoided.[5]
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Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of tert-Butyl
cyanoacetate, from initial preparation to emergency response.
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Preparation & Handling

Storage & Disposal

Emergency Response

Assess Hazards
(Review SDS)

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Prepare Work Area
(Remove Ignition Sources)

Handle Chemical

Store in Cool, Dry, Ventilated Area
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Dispose of Waste
(Approved Facility)
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(If Necessary)

Large Spill

Initiate First Aid
(Eye, Skin, Ingestion, Inhalation)

Exposure

Control Spill
(Absorbent Material)

Spill

Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Emergency Response of tert-Butyl Cyanoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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